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Compound of Interest

Compound Name: Calcium guaiacosulfonate

Cat. No.: B13816172 Get Quote

As drug development professionals and analytical chemists, handling precursor compounds

like Calcium guaiacosulfonate (CAS: 17139-96-7) requires more than just reading a Safety

Data Sheet (SDS). It demands a mechanistic understanding of the chemical's physical

properties and the causality behind every safety protocol. Often utilized as a mucolytic and

expectorant precursor in pharmaceutical research, this compound presents specific inhalation,

dermal, and electrostatic hazards that must be managed through rigorous, self-validating

workflows.

This guide synthesizes technical accuracy with field-proven operational insights to provide a

complete framework for the safe handling, emergency containment, and disposal of Calcium
guaiacosulfonate.

Quantitative Chemical Profile
Before initiating any laboratory workflow, it is critical to understand the foundational properties

of the compound. The following table summarizes the key quantitative and hazard data for

Calcium guaiacosulfonate[1].
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Property Specification

Chemical Name
Calcium Guaiacolsulfonate (Calcium 2-hydroxy-

3-methoxybenzenesulfonate)

CAS Number 17139-96-7

Molecular Formula C14H14CaO10S2

Molecular Weight 446.46 g/mol

Exact Mass 445.96543 g/mol

Hazard Classifications

H302 (Harmful if swallowed), H312 (Harmful in

contact with skin), H315 (Skin irritation), H320

(Eye irritation), H332 (Harmful if inhaled)

Mechanistic Hazard Assessment & PPE Causality
Laboratory safety is not arbitrary; every piece of Personal Protective Equipment (PPE) serves

as a targeted intervention against a specific chemical mechanism. Understanding why we wear

what we wear ensures compliance and builds a culture of proactive safety.

Respiratory Protection (The Aerosolization Hazard): Calcium guaiacosulfonate is a fine

crystalline powder that easily forms suspended aerosols during transfer. Inhalation directly

irritates the respiratory tract mucosa (H332)[2]. Causality: To prevent micro-particulate

inhalation, a2 (e.g., N95, P100) or a Self-Contained Breathing Apparatus (SCBA) is

mandatory when working outside of a controlled fume hood or during a spill[2].

Dermal & Ocular Protection (The Absorption Hazard): The compound is transdermally

harmful (H312) and causes localized dermatitis (H315) and conjunctival irritation (H320)[2].

Causality: Standard safety glasses are insufficient as they allow ambient dust to reach the

eyes. Impervious chemical safety goggles, combined with double-layered nitrile gloves and a

chemically resistant lab coat, create a complete barrier against particulate settling[2].

Electrostatic Discharge (The Ignition Hazard): Fine organic powders can form explosive

dust-air mixtures. Causality: The friction from standard metal spatulas can generate micro-

sparks. Utilizing non-sparking tools (e.g., ceramic or specialized anti-static alloys) eliminates

this ignition source, preventing flash fires caused by electrostatic discharge[1].

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b13816172?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=C01350%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=C01350%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=C01350%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=C01350%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=C01350%20%20SDS%20%20062123.pdf
https://www.echemi.com/produce/pr24111113533-calcium-guaiacolsulfonate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13816172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Operating Procedure: Handling & Weighing
To ensure trustworthiness, this protocol is designed as a self-validating system. Each step

includes a verification check to confirm that the safety measure was successfully implemented.

1. Environmental Prep
Verify Hood Airflow

2. Don PPE
Respirator, Gloves, Goggles

3. Tool Selection
Non-Sparking Spatulas

4. Dispensing
Minimize Aerosolization

5. Decontamination
Wet-Wipe Surfaces

6. Secure Storage
Isolate from Incompatibles

Click to download full resolution via product page

Standard Operating Procedure for Handling Calcium Guaiacosulfonate.

Step-by-Step Methodology:
Environmental Preparation: Conduct all open-container work within a certified chemical fume

hood. Validation: Verify the hood's face velocity is between 80-100 fpm using the digital

monitor before initiating work[2].
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PPE Donning: Equip chemical safety goggles, a particulate respirator, a lab coat, and nitrile

gloves.

Tool Selection: Select grounded, non-sparking spatulas and anti-static weigh boats[1].

Dispensing: Open the tightly closed container slowly to prevent pressure-differential dust

puffs. Transfer the required mass using slow, deliberate movements.

Decontamination: Do not dry-sweep the balance area, as this re-suspends particulates.

Instead, wipe down the exterior of the container and the balance with a damp, lint-free cloth.

Validation: Visually inspect the cloth post-wipedown; the capture of white residue confirms

successful particulate removal.

Storage: Reseal the container tightly and return it to a dry, cool, and well-ventilated storage

cabinet, strictly isolated from incompatible reagents and foodstuff[1].

Emergency Response & Spill Containment
In the event of a breach or spill, immediate containment is required to prevent environmental

contamination and widespread inhalation exposure[2].
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Spill Detected
Evacuate & Assess

Escalate PPE
SCBA & Coveralls

Containment
Sand or Vermiculite

Collection
Seal in HazMat Container

Site Remediation
Ventilate & Wash

Waste Transfer
Licensed Disposal Service
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Calcium Guaiacosulfonate Spill Containment and Disposal Workflow.

Step-by-Step Spill Protocol:
Evacuation & Assessment: Immediately clear unprotected personnel from the vicinity. Assess

the spill volume and ensure all ignition sources are neutralized[2].

PPE Escalation: For significant spills outside a fume hood, responding personnel must

upgrade to maximum PPE, including rubber boots, disposable coveralls, and an SCBA[2].

Containment: Dike the spill using an inert, non-combustible absorbent material such as sand,

vermiculite, or diatomite[2]. Crucial Warning: Never use sawdust or combustible absorbents,
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which can exacerbate fire risks.

Collection: Carefully sweep the absorbed mixture using non-sparking tools to prevent dust

generation. Transfer the material into a chemically compatible, sealable hazardous waste

container.

Site Remediation: Ventilate the area thoroughly. Wash the spill site with copious amounts of

water and soap only after all solid material has been mechanically collected[2].

Waste Disposal & Decontamination Plan
Calcium guaiacosulfonate poses an environmental risk if introduced into standard water

systems. It must never be flushed down the sink or allowed to enter sewers or bodies of

water[2].

Waste Segregation: Store all collected spill waste, contaminated disposable PPE (e.g.,

coveralls, gloves), and empty reagent containers in a designated, explicitly labeled

hazardous waste bin.

Regulatory Compliance: Do not attempt to neutralize the compound in-house. Contact a

licensed professional waste disposal service to handle the transfer and destruction of the

material. Disposal must strictly adhere to federal, state, and local environmental

regulations[2].

References
SAFETY DATA SHEET - Pfaltz & Bauer (General Information).pfaltzandbauer.com.
Buy CALCIUM GUAIACOLSULFONATE Industrial Grade, Pharma Grade.echemi.com.
SAFETY DATA SHEET - Pfaltz & Bauer (Hazards & Disposal).pfaltzandbauer.com.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.pfaltzandbauer.com/Files/SDSFile?fileName=C01350%20%20SDS%20%20062123.pdf
https://www.benchchem.com/product/b13816172?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=C01350%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=C01350%20%20SDS%20%20062123.pdf
https://www.benchchem.com/product/b13816172?utm_src=pdf-custom-synthesis
https://www.echemi.com/produce/pr24111113533-calcium-guaiacolsulfonate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13816172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. pfaltzandbauer.com [pfaltzandbauer.com]

To cite this document: BenchChem. [Comprehensive Safety and Operational Guide for
Calcium Guaiacosulfonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13816172#personal-protective-equipment-for-
handling-calcium-guaiacosulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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